Cas no 495412-09-4 (Benzoic acid, 3,5-dihydroxy-2-(3-methyl-2-butenyl)-, methyl ester)

• Product Name: Benzoic acid, 3,5-dihydroxy-2-(3-methyl-2-butenyl)-, methyl ester
• CAS No: 495412-09-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1523882
• Update Time: 2024-08-24

Benzoic acid, 3,5-dihydroxy-2-(3-methyl-2-butenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dihydroxy-2-(3-methyl-2-butenyl)-, methyl ester
• Benzoic acid, 3,5-dihydroxy-2-(3-methyl-2-buten-1-yl)-, methyl ester

• Inchi： 1S/C13H16O4/c1-8(2)4-5-10-11(13(16)17-3)6-9(14)7-12(10)15/h4,6-7,14-15H,5H2,1-3H3
• InChI Key： SELSUSGTEYUOKK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(O)=CC(O)=C1C/C=C(/C)\C

Computed Properties

• Exact Mass: 236.10488

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 413.9±35.0 °C(Predicted)
• PSA: 66.76
• pka: 9.06±0.25(Predicted)